3-amino-1-ethyl-1,3-dihydro-2H-indol-2-one

Specification

• CAS No.: 1105068-64-1
• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 3-amino-1-ethyl-3H-indol-2-one
• Standard InChI: InChI=1S/C10H12N2O/c1-2-12-8-6-4-3-5-7(8)9(11)10(12)13/h3-6,9H,2,11H2,1H3
• Standard InChI Key: PNRCXKLDZREYFW-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)N
• Canonical SMILES: CCN1C2=CC=CC=C2C(C1=O)N

Introduction

3-Amino-1-ethyl-1,3-dihydro-2H-indol-2-one is a chemical compound belonging to the indole family, which is a class of heterocyclic aromatic organic compounds. This compound is specifically a derivative of indolin-2-one, with an amino group and an ethyl group attached to the indole ring. The hydrochloride salt of this compound, 3-amino-1-ethyl-1,3-dihydro-2H-indol-2-one hydrochloride, is commonly used in chemical research and synthesis.

Structural Information

The compound's structure consists of an indole ring with a 2-one functionality, an amino group at the 3-position, and an ethyl group at the 1-position. The hydrochloride salt is formed by the addition of a hydrochloric acid molecule to the parent compound.

Descriptor	Value/Description
IUPAC Name	3-amino-1-ethyl-3H-indol-2-one;hydrochloride
InChI	InChI=1S/C10H12N2O.ClH/c1-2-12-8-6-4-3-5-7(8)9(11)10(12)13;/h3-6,9H,2,11H2,1H3;1H
InChIKey	NIIXPBBWADJJIM-UHFFFAOYSA-N
SMILES	CCN1C2=CC=CC=C2C(C1=O)N.Cl

Safety and Handling

The hydrochloride salt of this compound is classified as an irritant, requiring proper handling and storage to avoid exposure. Safety Data Sheets (SDS) provide detailed information on handling, storage, and disposal procedures to minimize risks associated with its use.